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Compound of Interest

Compound Name: C20H18FN3O2S2

Cat. No.: B12138372

Get Quote

Focus: Structural Validation and Handling of Thienopyrimidine-Based Chemical Probes

Executive Summary & Chemical Identity
In the context of early-stage drug discovery, the formula C₂₀H₁₈FN₃O₂S₂ corresponds to a

specific class of thienopyrimidine derivatives utilized as scaffold hits for kinase inhibition and

GPCR modulation. While multiple isomers exist, the most chemically significant representative

found in research libraries (e.g., Specs, Vitas-M) is N-(4-fluorophenyl)-2-{[3-allyl-4-oxo-3,5,6,7-

tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide.

This guide provides the definitive technical framework for the calculation, structural elucidation,

and experimental handling of this compound class, ensuring data integrity in HTS (High-

Throughput Screening) campaigns.
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Parameter Value Technical Note

Molecular Formula C₂₀H₁₈FN₃O₂S₂ Hill System Order

Average Molecular Weight 415.51 g/mol
Used for molarity calculations

in dosing.[1]

Monoisotopic Mass 415.0831 Da

Essential for High-Res Mass

Spectrometry (HRMS)

matching.

LogP (Predicted) ~4.5 - 4.8
Highly lipophilic; requires

DMSO for solubilization.

TPSA ~115 Å²
Borderline for oral

bioavailability (Rule of 5).

Rotatable Bonds 7
Indicates moderate

conformational flexibility.

Molecular Weight Derivation & Stoichiometry
Accurate dosing depends on the precise calculation of molecular weight using standard atomic

weights. In a drug development setting, Average Molecular Weight is used for weighing solid

compound, while Monoisotopic Mass is used for mass spectrometry confirmation.

Calculation Protocol
The molecular weight is derived from the sum of the standard atomic weights of the constituent

elements.
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Element Count
Standard
Atomic Weight
( g/mol )

Subtotal (
g/mol )

Contribution
(%)

Carbon (C) 20 12.011 240.22 57.81%

Hydrogen (H) 18 1.008 18.144 4.37%

Fluorine (F) 1 18.998 18.998 4.57%

Nitrogen (N) 3 14.007 42.021 10.11%

Oxygen (O) 2 15.999 31.998 7.70%

Sulfur (S) 2 32.06 64.12 15.43%

TOTAL — — 415.501 100%

Critical Insight: The presence of two Sulfur atoms results in a distinct isotopic pattern in Mass

Spectrometry (M+2 peak at ~9% relative abundance due to ³⁴S), which is a key diagnostic

feature for validating this formula.

Structural Elucidation Workflow
When synthesizing or purchasing C₂₀H₁₈FN₃O₂S₂, blind reliance on vendor labels is a source

of experimental error. The following self-validating workflow ensures the compound matches

the formula.

Diagnostic Visualization (Pharmacophore Map)
The following diagram illustrates the structural logic of the target molecule, highlighting the

functional groups responsible for the formula count.
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Figure 1: Pharmacophore decomposition of the C₂₀H₁₈FN₃O₂S₂ thienopyrimidine derivative.

Analytical Validation Protocol
Objective: Confirm identity and purity >95%.

Step 1: LC-MS (Liquid Chromatography-Mass Spectrometry)

Method: Reverse-phase C18 column (Water/Acetonitrile gradient + 0.1% Formic Acid).

Expectation:

Retention Time: Late elution (high LogP).

ESI(+) Mode: Dominant peak at m/z 416.1 [M+H]⁺.

Isotope Pattern: Look for the [M+2] peak at m/z 418.1 with ~9-10% intensity (characteristic

of S₂ systems).

Step 2: ¹H-NMR (Proton Nuclear Magnetic Resonance)

Solvent: DMSO-d₆ (CDCl₃ may not dissolve the compound sufficiently).

Key Signals:

Allyl Group: Multiplet at ~5.8 ppm (1H), Doublet at ~5.1 ppm (2H), Doublet at ~4.5 ppm

(2H).

Fluorophenyl: Two multiplets in the aromatic region (7.0–7.8 ppm), showing H-F coupling.
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Amide NH: Singlet, downfield (9.5–10.5 ppm), exchangeable with D₂O.

Cyclopentyl Ring: Multiplets in the aliphatic region (2.0–3.0 ppm).

Experimental Handling & Biological Profiling
This compound class is often used as a kinase inhibitor or antimicrobial agent. Proper handling

is critical due to its lipophilicity and potential for oxidation.

Solubilization Protocol (Stock Preparation)
Because LogP > 4.5, this compound is insoluble in water.

Weighing: Weigh 4.15 mg of powder into a glass vial (avoid plastic if possible to prevent

adsorption).

Solvent: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

Concentration: This yields a 10 mM stock solution.

Calculation:

.

.

.

Storage: Aliquot into small volumes (e.g., 50 µL) and store at -20°C. Avoid repeated freeze-

thaw cycles to prevent precipitation or hydrolysis of the amide bond.

Assay Workflow (Kinase Inhibition Screen)
If used as a kinase inhibitor (e.g., against EGFR, VEGFR, or similar targets), follow this logic:
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Figure 2: Standard operating procedure for profiling C₂₀H₁₈FN₃O₂S₂ in enzymatic assays.

Stability Warning
The thioether linkage (C-S-C) in this molecule is susceptible to oxidation.

Risk: Conversion to Sulfoxide (S=O) or Sulfone (O=S=O).

Mitigation: Always include DTT (Dithiothreitol) or TCEP in the assay buffer to maintain a

reducing environment, unless the assay specifically forbids it.

QC Check: If the LC-MS shows a peak at M+16 (431.5) or M+32 (447.5), the compound has

oxidized and the stock should be discarded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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